Cas no 653565-53-8 (Butanoic acid, 3-oxo-, cycloheptyl ester)

• Product Name: Butanoic acid, 3-oxo-, cycloheptyl ester
• CAS No: 653565-53-8
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 400612
• PubChem ID: 71376156
• Update Time: 2025-04-19

Butanoic acid, 3-oxo-, cycloheptyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-, cycloheptyl ester
• cycloheptyl 3-oxobutanoate
• DTXSID80798872
• 653565-53-8

• Inchi： 1S/C11H18O3/c1-9(12)8-11(13)14-10-6-4-2-3-5-7-10/h10H,2-8H2,1H3
• InChI Key： GAEIHYPOJTWYDQ-UHFFFAOYSA-N
• SMILES： O(C(CC(C)=O)=O)C1CCCCCC1

Computed Properties

• Exact Mass: 198.12564
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37